Cas no 118227-36-4 (1H-1,2,4-Triazole,1-pentyl-)

• Product Name: 1H-1,2,4-Triazole,1-pentyl-
• CAS No: 118227-36-4
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 131804
• PubChem ID: 14267422
• Update Time: 2025-04-19

1H-1,2,4-Triazole,1-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-pentyl-
• 1H-1,2,4-Triazole,1-pentyl-(9CI)
• 118227-36-4
• SCHEMBL8661566
• CHEMBL538933
• AKOS013122121
• 1-PENTYL-1,2,4-TRIAZOLE
• 1-pentyl-1H-1,2,4-triazole

• Inchi： 1S/C7H13N3/c1-2-3-4-5-10-7-8-6-9-10/h6-7H,2-5H2,1H3
• InChI Key： MBFUJFHFOZMBTG-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCCCC

Computed Properties

• Exact Mass: 139.11109
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71